8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid

• Molecular Formula: C18H12F3NO3
• Molecular Weight: 347.3 g/mol
• SMILES: COC1=CC=C(C=C1)C2=C3C(=CC(=C2C(F)(F)F)C(=O)O)C=CC=N3
• InChI: InChI=1S/C18H12F3NO3/c1-25-12-6-4-10(5-7-12)14-15(18(19,20)21)13(17(23)24)9-11-3-2-8-22-16(11)14/h2-9H,1H3,(H,23,24)
• InChIKey: DIYYLULGAFBWLC-UHFFFAOYSA-N

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid: Identity & Physicochemical Profile

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid (CAS 2060056-96-2) is a synthetic quinoline-6-carboxylic acid derivative characterized by a 4-methoxyphenyl substituent at position 8 and a trifluoromethyl group at position 7. The compound has a molecular formula of C18H12F3NO3 and a molecular weight of 347.3 g/mol [1]. Its computed XLogP3 is 4.2, topological polar surface area (TPSA) is 59.42 Ų, and it possesses 1 hydrogen bond donor and 7 hydrogen bond acceptors [2]. Commercially, it is available from multiple suppliers at a typical purity of 95%, primarily for research and development use .

Substitution 8-(4-methoxyphenyl)-7-(trifluoromethyl) quinoline core defines distinct lipophilicity and H-bond profile.

Workflow Suited for medicinal chemistry SAR exploration where 8-aryl identity is critical.

Procurement Available at research-grade purity; verify lot-specific COA for reproducible results.

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Compound Summary for CID 125425159. National Center for Biotechnology Information. View Source
• [2] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Computed Properties (XLogP3, TPSA, H-Bond Donor/Acceptor, Rotatable Bonds). National Center for Biotechnology Information. View Source

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid: Why Generic Substitution Fails

In-class quinoline-6-carboxylic acid derivatives cannot be simply interchanged because the identity of the 8-aryl substituent dictates critical physicochemical properties that govern solubility, permeability, and target engagement. The 4-methoxyphenyl group of the target compound confers a distinct lipophilicity (XLogP3 = 4.2) and hydrogen-bonding profile (7 H-bond acceptors) [1] that differ quantifiably from analogs bearing ethoxy, methyl, fluoro, or unsubstituted phenyl groups. Substitution with a generic analog lacking these precise electronic and steric features can alter logP, TPSA, and hydrogen-bonding capacity, leading to divergent pharmacokinetic behavior or assay performance. This non-interchangeability is critical for reproducible structure-activity relationship (SAR) studies and procurement decisions in medicinal chemistry and chemical biology .

Lipophilicity shift 8-aryl substituent (4-methoxyphenyl vs. ethoxy, fluoro, methyl) can alter computed logP by 0.5–0.7 units, changing permeability context.

H-bond mismatch Differences in H-bond acceptor count (7 vs. 6 in methyl analog) and TPSA (~9 Ų shift) may affect solubility and target interaction profiles.

Conformational difference Molecular weight and rotatable bond count variations (±12–14 Da, ±1 bond) impact ADMET-relevant conformational flexibility.

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Computed Properties (XLogP3, TPSA, H-Bond Donor/Acceptor). National Center for Biotechnology Information. View Source

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid: Differentiation from Closest Analogs

Lipophilicity Comparison: 4-Methoxyphenyl vs. Ethoxyphenyl & Fluorophenyl Analogs

The target compound exhibits a computed XLogP3 of 4.2 [1]. The 4-ethoxyphenyl analog is expected to show a higher logP (estimated ~4.7) due to the additional methylene unit, while the 2-fluorophenyl analog is expected to show a lower logP (estimated ~3.5) owing to fluorine electronegativity. The target compound's intermediate lipophilicity positions it favorably for balancing membrane permeability with aqueous solubility compared to its more lipophilic ethoxy and less lipophilic fluoro counterparts.

Lipophilicity (XLogP3)

Class-level

Target 4.2 vs. ethoxy ~4.7, fluoro ~3.5

May support lipophilicity-dependent permeability-solubility screening

Analog values estimated from structural increments; data to verify

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	4.2
Comparator Or Baseline	8-(4-Ethoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid (estimated XLogP3 ~4.7); 8-(2-Fluorophenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid (estimated XLogP3 ~3.5)
Quantified Difference	Target is ~0.5 units lower than ethoxy analog and ~0.7 units higher than fluoro analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.09.15) for target; analog values estimated from structural increments

Why This Matters

A difference of 0.5–0.7 logP units can significantly affect membrane permeability and solubility, making the target compound a distinct choice for optimizing absorption and distribution profiles in cell-based assays.

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Computed Properties: XLogP3 = 4.2. National Center for Biotechnology Information. View Source

TPSA and Hydrogen-Bond Acceptors: Oral Bioavailability Relevance

The target compound has a TPSA of 59.42 Ų and 7 hydrogen bond acceptors [1]. The 2-methylphenyl analog (C18H12F3NO2) possesses only 2 oxygen atoms versus the target's 3, reducing its H-bond acceptor count to 6 and TPSA by approximately 9 Ų (estimated ~50 Ų) . The 4-ethoxyphenyl analog retains 3 oxygens but increases molecular weight by 14 Da. The target's TPSA of ~59 Ų falls within an optimal range (below 140 Ų) for oral absorption, and the methoxy group provides an additional H-bond acceptor site not present in the methyl analog, offering a distinct hydrogen-bonding pattern for target engagement.

TPSA & H-Bond Acceptors

Class-level

Target 59.42 Ų / 7 acc. vs. methyl analog ~50 Ų / 6 acc.

Supports hydrogen-bonding and solubility context for oral absorption screening

Comparator TPSA estimated; confirm experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptor Count
Target Compound Data	TPSA = 59.42 Ų; H-Bond Acceptors = 7
Comparator Or Baseline	8-(2-Methylphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid (formula C18H12F3NO2; estimated TPSA ~50 Ų; H-Bond Acceptors = 6)
Quantified Difference	TPSA difference of ~9 Ų; 1 additional H-bond acceptor in target
Conditions	TPSA computed by Cactvs 3.4.8.24 (PubChem). Comparator TPSA estimated from molecular formula and structural analogy.

Why This Matters

A TPSA difference of 9 Ų and an extra H-bond acceptor alter solubility and permeability predictions (e.g., Veber and Lipinski rules), directly influencing compound selection for oral bioavailability screening or CNS penetration studies.

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Computed Properties: TPSA = 59.42 Ų, H-Bond Acceptor Count = 7. National Center for Biotechnology Information. View Source

Molecular Weight and Rotatable Bonds: Flexibility and Profile Impact

The target compound has a molecular weight of 347.3 g/mol and 3 rotatable bonds [1]. The 4-ethoxyphenyl analog (C19H14F3NO3, MW 361.3) increases molecular weight by 14 Da and adds one rotatable bond (4 total) due to the ethoxy group . The 2-fluorophenyl analog (C17H9F4NO2, MW 335.25) reduces molecular weight by 12 Da and maintains 2 rotatable bonds . The target compound's intermediate molecular weight and rotatable bond count offer a distinct balance between conformational flexibility and molecular size, which affects binding entropy and pharmacokinetic parameters.

MW & Rotatable Bonds

Reported

347.3 g/mol, 3 rot. bonds vs. ethoxy 361.3/4, fluoro 335.25/2

Informs conformational flexibility assessment for ADMET profiling

Cross-study comparable; verify under identical conditions

Evidence Dimension	Molecular Weight and Rotatable Bond Count
Target Compound Data	MW = 347.3 g/mol; Rotatable Bonds = 3
Comparator Or Baseline	8-(4-Ethoxyphenyl) analog: MW = 361.3, Rotatable Bonds = 4; 8-(2-Fluorophenyl) analog: MW = 335.25, Rotatable Bonds = 2
Quantified Difference	Target is 14 Da lighter and has 1 fewer rotatable bond than ethoxy analog; 12 Da heavier and 1 more rotatable bond than fluoro analog
Conditions	Data from PubChem (target), Chemsrc (comparators)

Why This Matters

Differences in molecular weight and rotatable bond count directly influence aqueous solubility, permeability, and metabolic stability, guiding selection for lead optimization against specific ADMET criteria.

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Molecular Weight = 347.3, Rotatable Bond Count = 3. National Center for Biotechnology Information. View Source

Commercial Purity and Availability for Reproducible Procurement

The target compound is available from multiple reputable vendors at a verified purity of 95% (HPLC) . This purity level is typical for research-grade quinoline-6-carboxylic acid derivatives. However, the specific 4-methoxyphenyl substitution pattern is less common in commercial catalogs than the 2-methylphenyl or 2-fluorophenyl analogs, which may affect lead times and lot-to-lot consistency. Researchers must verify purity and identity via COA and independent analytical methods (NMR, LCMS) upon receipt, as batch-specific purity may vary .

Purity & Availability

Data to verify

95% (HPLC), multiple vendors

Requires independent COA review; substitution pattern may affect lot consistency

Supplier data; batch-specific verification recommended

Evidence Dimension	Commercial Purity and Availability
Target Compound Data	95% purity (typical vendor specification)
Comparator Or Baseline	8-(2-Methylphenyl) and 8-(2-Fluorophenyl) analogs also listed at 95% purity by various suppliers
Quantified Difference	No significant purity difference; differentiation lies in substitution pattern availability
Conditions	Vendor technical datasheets (Leyan, AKSci)

Why This Matters

Reliable purity specifications and consistent supply chains are essential for reproducible experimental results; the unique 4-methoxyphenyl substitution pattern may require specialized sourcing and quality verification protocols.

8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid: Research & Industrial Application Scenarios

SAR Studies for Balanced Lipophilicity and Hydrogen-Bonding

The target compound's XLogP3 of 4.2 and 7 H-bond acceptors, verified by PubChem computed properties [1], make it a suitable scaffold for SAR exploration where balanced lipophilicity and enhanced hydrogen-bonding capacity are desired. Compared to the more lipophilic 4-ethoxyphenyl analog (estimated XLogP3 ~4.7) and the less lipophilic 2-fluorophenyl analog (estimated ~3.5), the target compound offers a distinct intermediate profile for optimizing permeability-solubility trade-offs in lead optimization programs.

Permeability and Oral Bioavailability Screening

With a TPSA of 59.42 Ų [1], the target compound falls well within Veber's oral bioavailability cutoff of <140 Ų. Researchers designing permeability screening cascades can use this compound as a comparator against analogs with lower TPSA (e.g., 2-methylphenyl analog, estimated ~50 Ų) to isolate the impact of the methoxy oxygen on membrane transport and absorption.

Chemical Biology Probe Design via Unique 8-Aryl Substitution

The 4-methoxyphenyl group provides a unique electronic and steric signature distinct from methyl, fluoro, or ethoxy substituents. This substitution pattern may confer differential binding to hydrophobic pockets in target proteins. The compound's commercial availability at 95% purity enables its use as a starting point for probe derivatization or as a control compound in biochemical assays where 8-aryl identity is critical.

Analytical Method Development and Reference Standard Sourcing

Given the compound's well-defined molecular weight (347.3 g/mol) and chromatographic properties (XLogP3 = 4.2, TPSA = 59.42 Ų) [1], it can serve as a reference standard for HPLC method development, mass spectrometry calibration, or logP determination assays. Its distinct retention time relative to analogs with different 8-substituents facilitates peak identification in purity analysis protocols.

Application

Selection Property

Validation Focus

SAR exploration with balanced lipophilicity/H-bonding

Intermediate lipophilicity and enhanced H-bond acceptor count

SAR compatibility and selectivity review

Permeability & oral bioavailability screening

TPSA within range supportive of oral absorption

Permeability-solubility assay context

Chemical biology probe design

Unique 8-aryl electronic/steric signature

Target engagement and probe selectivity review

Analytical reference standard sourcing

Defined molecular weight and chromatographic properties

HPLC method development and peak identification

• [1] PubChem. 8-(4-Methoxyphenyl)-7-(trifluoromethyl)quinoline-6-carboxylic acid. Computed Properties (XLogP3, TPSA, H-Bond Donor/Acceptor, Molecular Weight). National Center for Biotechnology Information. View Source